Cas no 56288-95-0 (Benzenamine,N-ethyl-2-methyl-5-nitro-)

Benzenamine,N-ethyl-2-methyl-5-nitro- structure
56288-95-0 structure
Product Name:Benzenamine,N-ethyl-2-methyl-5-nitro-
CAS No:56288-95-0
MF:C9H12N2O2
MW:180.203782081604
CID:367527
PubChem ID:91791
Update Time:2025-04-19

Benzenamine,N-ethyl-2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N-ethyl-2-methyl-5-nitro-
    • N-ethyl-2-methyl-5-nitroaniline
    • N-ethyl-5-nitro-o-toluidine
    • SCHEMBL5982382
    • 56288-95-0
    • N-Ethyl-2-methyl-5-nitroaniline #
    • AKOS009156092
    • DVS97Y7J7B
    • 2-Ethylamino-4-nitrotoluene
    • DTXSID0069092
    • JGBJNRPKVSUFSM-UHFFFAOYSA-N
    • NS00033494
    • EINECS 260-096-7
    • Benzenamine, N-ethyl-2-methyl-5-nitro-
    • N-ETHYL-2-METHYL-5-NITROBENZENAMINE
    • UNII-DVS97Y7J7B
    • Inchi: 1S/C9H12N2O2/c1-3-10-9-6-8(11(12)13)5-4-7(9)2/h4-6,10H,3H2,1-2H3
    • InChI Key: JGBJNRPKVSUFSM-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(C)=C(C=1)NCC)=O

Computed Properties

  • Exact Mass: 180.08996
  • Monoisotopic Mass: 180.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 55.17
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